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Compound of Interest

Compound Name: VU0469650

Cat. No.: B15618062 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of VU0469650, a potent and selective negative

allosteric modulator of the metabotropic glutamate receptor 1 (mGluR1).

This document provides critical safety and logistical information for the laboratory use of

VU0469650 hydrochloride. The following procedures are designed to ensure the safety of all

personnel and to maintain the integrity of the compound.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of VU0469650 is fundamental to

its safe handling.
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Property Value

Chemical Name

3-[(3R)-3-methyl-4-(tricyclo[3.3.1.13,7]dec-1-

ylcarbonyl)-1-piperazinyl]-2-pyridinecarbonitrile,

monohydrochloride

Molecular Formula C₂₂H₂₈N₄O · HCl

Molecular Weight 400.94 g/mol [1]

CAS Number 1443748-47-7[1]

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO (to 100 mM) and ethanol (to

50 mM)[1]

Storage Store at +4°C[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for VU0469650 is not publicly available, based on its

chemical structure as a complex heterocyclic compound and a hydrochloride salt, it should be

handled with care. The following PPE is mandatory when handling VU0469650 to minimize

exposure and ensure personal safety.

PPE Category Required Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection A lab coat should be worn at all times.

Respiratory Protection

For operations that may generate dust or

aerosols, use a certified respirator or work within

a fume hood.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for both safety and experimental accuracy.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and CAS number on the label match the order.

Storage: Store the compound in a tightly sealed container at +4°C in a designated and

clearly labeled area.[1]

Weighing and Solution Preparation
Designated Area: All weighing and solution preparation should be conducted in a chemical

fume hood to prevent inhalation of any airborne particles.

Weighing: Use a dedicated, clean spatula and weighing paper.

Dissolving: Add the solvent (e.g., DMSO, ethanol) to the weighed compound slowly and stir

until fully dissolved.

Receiving Handling Disposal

Inspect Container

Verify Label

Store at +4°C

Work in Fume Hood

Weigh Compound

Prepare Solution

Segregate Waste

Label Waste Container

Dispose via Certified Vendor
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Figure 1. General workflow for handling VU0469650.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for disposal. For large spills, evacuate

the area and contact emergency services.

Disposal Plan
Proper disposal of VU0469650 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Solid Waste: Unused or waste VU0469650 powder should be collected in a clearly labeled,

sealed container.

Liquid Waste: Solutions containing VU0469650 should be collected in a separate, labeled

waste container for halogenated or non-halogenated organic solvents, as appropriate.

Contaminated Materials: All disposable items that have come into contact with VU0469650,

such as gloves, weighing paper, and pipette tips, should be considered chemical waste and

disposed of accordingly.

Disposal Method
All waste containing VU0469650 must be disposed of through a certified hazardous waste

disposal company. Do not dispose of this compound down the drain or in regular trash.

Waste Generation Waste Collection

Solid VU0469650
Sealed Solid Waste

Container

VU0469650 Solutions
Sealed Liquid Waste

Container

Contaminated PPE Chemical Waste Bag

Certified Hazardous
Waste Vendor

Click to download full resolution via product page

Figure 2. Waste disposal pathway for VU0469650.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely work with VU0469650, fostering a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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